Cas no 2241867-63-8 (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d)

• Product Name: 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d
• CAS No: 2241867-63-8
• MF: C₁₁H₁₆BNO₂
• MW: 205.061243057251
• CID: 4785259
• Update Time: 2025-06-09

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d

• Inchi： 1S/C11H16BNO2/c1-10(2)11(3,4)15-12(14-10)9-7-5-6-8-13-9/h5-8H,1-4H3
• InChI Key： SOQIDYYUSMPIDR-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2N=C([H])C=CC=2)O1)(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d

Introduction to 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d and Its Significance in Modern Chemical Research

The compound with the CAS number 2241867-63-8, specifically identified as 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This boron-containing heterocyclic compound has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety and a pyridine-6-d backbone, make it a valuable building block for various chemical transformations.

In the realm of pharmaceutical research, boron-containing compounds have long been recognized for their distinct chemical properties and biological activities. The tetramethyl-1,3,2-dioxaborolan-2-yl group, a derivative of pinacol borane, is particularly noteworthy for its stability and reactivity in cross-coupling reactions. These reactions are fundamental to modern drug synthesis, enabling the efficient construction of complex molecular architectures. The pyridine-6-d component introduces additional functional diversity, making this compound an attractive candidate for further derivatization and exploration.

Recent advancements in synthetic methodologies have highlighted the importance of boronate esters in medicinal chemistry. The reactivity of the tetramethyl-1,3,2-dioxaborolan-2-yl group allows for seamless integration into various pharmacophores through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations have been instrumental in the development of small-molecule inhibitors targeting a wide range of biological pathways. For instance, studies have demonstrated the utility of this compound in generating novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The incorporation of the pyridine moiety into the molecular framework further enhances the pharmacological potential of this compound. Pyridine derivatives are ubiquitous in drug discovery due to their ability to modulate enzyme activity and interact with biological receptors. Specifically, the 6-d substitution pattern on pyridine opens up possibilities for designing molecules with enhanced solubility and bioavailability. This is particularly relevant in oncology research, where many leading therapies are pyridine-based or incorporate pyridine-like scaffolds.

Current research is exploring the use of 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d as a precursor for synthesizing targeted therapeutics. For example, recent studies have shown its efficacy in generating bispecific antibodies through controlled coupling reactions. These antibodies have shown promise in treating refractory cancers by simultaneously targeting multiple disease-causing proteins. The stability and predictability of boronate esters make them ideal candidates for such applications.

Moreover, the compound's structural features make it suitable for developing probes and tools for biochemical research. Advanced techniques such as NMR spectroscopy and X-ray crystallography benefit from the high-quality signals provided by boron-containing compounds. This has enabled researchers to elucidate complex molecular interactions at an atomic level, contributing to a deeper understanding of disease mechanisms.

The industrial significance of this compound cannot be overstated. Its role in streamlining synthetic routes has led to cost-effective production methods for several high-value pharmaceuticals. By leveraging its unique reactivity profile, chemists can achieve higher yields and selectivity in multi-step syntheses. This efficiency is crucial for large-scale manufacturing processes required to meet global healthcare demands.

In conclusion,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-6-d (CAS no 2241867-63-8) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span from academic investigations to industrial-scale drug production. As our understanding of molecular interactions continues to evolve, tetramethyl-substituted boronate esters like this one will undoubtedly play an integral role in shaping future therapeutic strategies across various medical disciplines.